Lead chloride (PbCl2)

• IUPAC Name: lead(2+);dichloride
• InChI: InChI=1S/2ClH.Pb/h2*1H;/q;;+2/p-2
• InChI Key: HWSZZLVAJGOAAY-UHFFFAOYSA-L
• Canonical SMILES: [Cl-].[Cl-].[Pb+2]
• Molecular Formula: Cl2Pb
• Molecular Weight: 278 g/mol
• CAS No.: 13931-84-5

Description

Lead chloride, also known as lead dichloride or plumbous chloride, is an inorganic compound with the chemical formula PbCl2. It appears as a white, odorless solid under ambient conditions and is poorly soluble in water. Lead chloride is one of the most important lead-based reagents and occurs naturally in the form of the mineral cotunnite .

Preparation Methods

Lead chloride can be synthesized through several methods:

Reaction with Sodium Chloride or Hydrochloric Acid: Lead chloride is commonly prepared by reacting lead nitrate with sodium chloride or hydrochloric acid[ \text{Pb(NO}_3\text{)}_2 + 2\text{NaCl} \rightarrow \text{PbCl}_2 + 2\text{NaNO}_3 ] [ \text{Pb(NO}_3\text{)}_2 + 2\text{HCl} \rightarrow \text{PbCl}_2 + 2\text{HNO}_3 ]

Reaction with Lead(IV) Oxide: Another method involves reacting lead(IV) oxide with hydrochloric acid[ \text{PbO}_2 + 4\text{HCl} \rightarrow \text{PbCl}_2 + 2\text{H}_2\text{O} + \text{Cl}_2 ]

Direct Chlorination: Lead chloride can also be produced by reacting chlorine gas with lead metal.

Chemical Reactions Analysis

Lead chloride undergoes various chemical reactions, including:

Precipitation: Lead chloride precipitates from aqueous solutions of lead(II) compounds upon addition of chloride sources such as hydrochloric acid, sodium chloride, or potassium chloride[ \text{Pb}^{2+} + 2\text{Cl}^- \rightarrow \text{PbCl}_2 ]

Complex Formation: In the presence of excess chloride ions, lead chloride forms soluble complex ions such as tetrachloroplumbate(II)[ \text{PbCl}_2 + 2\text{Cl}^- \rightarrow [\text{PbCl}_4]^{2-} ]

Oxidation and Reduction: Lead chloride can be reduced to lead metal and oxidized to lead(IV) chloride under specific conditions.

Scientific Research Applications

Lead chloride has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other lead compounds and organometallic derivatives.

Biology and Medicine: Lead chloride is studied for its toxicological effects and its role in lead poisoning.

Industry: It is used in the production of lead-based pigments, ceramics, and glass.

Mechanism of Action

Lead chloride exerts its effects primarily through the formation of complex ions and its interaction with biological molecules. In aqueous solutions, lead chloride dissociates into lead(II) ions and chloride ions. The lead(II) ions can form complexes with various ligands, disrupting biological processes and leading to toxic effects .

Comparison with Similar Compounds

Lead chloride can be compared with other lead halides such as lead fluoride, lead bromide, and lead iodide:

Lead Fluoride (PbF2): Unlike lead chloride, lead fluoride is more soluble in water and has different applications in optics and electronics.

Lead Bromide (PbBr2): Lead bromide shares similar properties with lead chloride but has different solubility and reactivity.

Lead Iodide (PbI2): Lead iodide is known for its bright yellow color and is used in photography and solar cells.

Lead chloride’s unique properties, such as its low solubility in water and its ability to form complex ions, distinguish it from these similar compounds.

Biological Activity

Lead chloride (PbCl₂) is a chemical compound that has garnered attention due to its significant biological activity, particularly its toxic effects on various organisms. This article explores the biological implications of PbCl₂, focusing on its mechanisms of action, toxicological effects, and relevant case studies.

Lead chloride is an inorganic compound with a low solubility in water, approximately $1.6\times 10^{-5}$ mol/L at room temperature . Its solubility can be influenced by the presence of other ions in solution, such as chloride ions from hydrochloric acid, which can enhance its dissolution.

Mechanisms of Toxicity

The biological activity of PbCl₂ is primarily attributed to its pro-oxidative properties, leading to oxidative stress in cells. This oxidative stress can cause various cellular damages, including:

• Lipid Peroxidation : PbCl₂ induces lipid peroxidation, which can disrupt cellular membranes and lead to cell death.
• DNA Damage : Studies have shown that PbCl₂ exposure can result in double-strand breaks (DSBs) in DNA, indicating its potential mutagenic effects .
• Oxidative Stress Markers : Increased levels of malondialdehyde (MDA) and hydrogen peroxide (H₂O₂) have been observed in organisms exposed to PbCl₂, which serve as biomarkers for oxidative stress .

1. Aquatic Life

Research has demonstrated that PbCl₂ poses significant risks to aquatic organisms. A study involving the freshwater fish Labeo rohita revealed that exposure to lead chloride resulted in:

• Hematological Changes : A significant increase in white blood cell (WBC) counts was noted, while red blood cell (RBC) counts and hemoglobin levels decreased significantly .
• Biochemical Alterations : Serum biochemical parameters showed reduced total proteins and albumin levels, alongside increased liver enzyme activities (ALP, ALT, AST), indicating liver damage and stress responses .

Parameter	Control Group	PbCl₂ Treated Group
WBC Count	Baseline	Increased
RBC Count	Baseline	Decreased
Hemoglobin	Baseline	Decreased
Total Proteins	Baseline	Decreased
Alkaline Phosphatase	Baseline	Increased

2. Plant Systems

In plant models such as Chlamydomonas reinhardtii and Pisum sativum, PbCl₂ exposure has shown:

• Photosynthetic Inhibition : A decrease in chlorophyll content was observed, correlating with increased oxidative stress markers like MDA and H₂O₂ .
• Genotoxic Effects : The compound induced DSBs in plant DNA, with a dose-dependent relationship observed at varying concentrations .

Case Study 1: Chlamydomonas reinhardtii

A study demonstrated that treatment with PbCl₂ concentrations from 0.03 mM to 0.11 mM resulted in significant increases in oxidative stress markers. The highest concentration tested (0.45 mM) led to substantial DNA degradation and increased DSBs by more than two-fold compared to control groups .

Case Study 2: Labeo rohita

In another study focusing on fish, different concentrations of PbCl₂ (0.44 mg/L to 1.34 mg/L) were administered over three weeks. The findings indicated pronounced toxic effects on hematological and biochemical parameters, emphasizing the compound's harmful impact even at low concentrations .